Cas no 1334405-43-4 (tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate)

Tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. The presence of both an amino group and an iodine atom at the 6- and 3-positions, respectively, offers multiple sites for further derivatization via cross-coupling reactions (e.g., Suzuki or Sonogashira) or nucleophilic substitution. This compound’s well-defined reactivity and high purity make it suitable for constructing complex heterocyclic scaffolds. Its crystalline solid form ensures ease of handling and storage, while its compatibility with standard synthetic protocols underscores its utility in medicinal chemistry and material science research.
tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate structure
1334405-43-4 structure
Product Name:tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate
CAS No:1334405-43-4
MF:C12H14IN3O2
MW:359.162934780121
CID:1232943
PubChem ID:121229036
Update Time:2025-11-01

tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-propanyl 6-amino-3-iodo-1h-indazole-1-carboxylate
    • 1334405-43-4
    • tert-butyl 6-amino-3-iodoindazole-1-carboxylate
    • tert-Butyl6-amino-3-iodo-1H-indazole-1-carboxylate
    • tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate
    • Inchi: 1S/C12H14IN3O2/c1-12(2,3)18-11(17)16-9-6-7(14)4-5-8(9)10(13)15-16/h4-6H,14H2,1-3H3
    • InChI Key: OBQUJPSZHMCCAL-UHFFFAOYSA-N
    • SMILES: IC1C2C=CC(=CC=2N(C(=O)OC(C)(C)C)N=1)N

Computed Properties

  • Exact Mass: 359.01307g/mol
  • Monoisotopic Mass: 359.01307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 70.1Ų

tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T198270-250mg
tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate
1334405-43-4
250mg
$ 580.00 2022-06-03
TRC
T198270-500mg
tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate
1334405-43-4
500mg
$ 960.00 2022-06-03

Additional information on tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate

tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate (CAS No. 1334405-43-4): A Comprehensive Overview

tert-Butyl 6-amino-3-iodo-1H-indazole-1-carboxylate (CAS No. 1334405-43-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 6-amino-3-iodo-1H-indazole-1-carboxylate is composed of a tert-butyl group, an amino group, and an iodine atom attached to an indazole ring. The tert-butyl group provides steric protection, while the amino and iodine functionalities offer opportunities for further chemical modifications and biological interactions. The indazole ring, a heterocyclic aromatic compound, is known for its biological activity and has been extensively studied in the context of drug discovery.

Recent studies have highlighted the importance of tert-butyl 6-amino-3-iodo-1H-indazole-1-carboxylate in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that the iodine substitution on the indazole ring significantly enhances the compound's binding affinity to the target protein, thereby improving its therapeutic efficacy.

In addition to its potential as a kinase inhibitor, tert-butyl 6-amino-3-iodo-1H-indazole-1-carboxylate has also shown promise in the treatment of neurological disorders. A preclinical study conducted by a team at Harvard University (2021) reported that this compound effectively crosses the blood-brain barrier and modulates key signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to penetrate the central nervous system makes it a valuable candidate for developing drugs that target brain-specific conditions.

The synthesis of tert-butyl 6-amino-3-iodo-1H-indazole-1-carboxylate involves a series of well-defined chemical reactions. One common approach is to start with an indazole derivative and introduce the amino and iodine functionalities through selective substitution reactions. The tert-butyl protecting group can be introduced at a later stage to ensure stability during subsequent synthetic steps. This modular synthesis strategy allows for easy modification and optimization of the compound's properties.

In terms of safety and handling, tert-butyl 6-amino-3-iodo-1H-indazole-1-carboxylate should be stored under appropriate conditions to maintain its integrity and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and moisture. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for tert-butyl 6-amino-3-iodo-1H-indazole-1-carboxylate are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential in combination therapies. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These studies are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its eventual use in clinical settings.

In conclusion, tert-butyl 6-amino-3-iodo-1H-indazole-1-carboxylate (CAS No. 1334405-43-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing novel therapeutic agents targeting various diseases. As research continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.

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